Cas no 2229134-49-8 (3-(2-methyl-2H-indazol-3-yl)-2-oxopropanoic acid)

• Product Name: 3-(2-methyl-2H-indazol-3-yl)-2-oxopropanoic acid
• CAS No: 2229134-49-8
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• CID: 6371127
• PubChem ID: 165683864
• Update Time: 2025-05-21

3-(2-methyl-2H-indazol-3-yl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-methyl-2H-indazol-3-yl)-2-oxopropanoic acid
• EN300-1802448
• 2229134-49-8

• Inchi： 1S/C11H10N2O3/c1-13-9(6-10(14)11(15)16)7-4-2-3-5-8(7)12-13/h2-5H,6H2,1H3,(H,15,16)
• InChI Key： BOWYFDGBFYIEAR-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)CC1=C2C=CC=CC2=NN1C

Computed Properties

• Exact Mass: 218.06914219g/mol
• Monoisotopic Mass: 218.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 72.2Ų

Additional information on 3-(2-methyl-2H-indazol-3-yl)-2-oxopropanoic acid

3-(2-Methyl-2H-Indazol-3-Yl)-2-Oxopropanoic Acid: A Comprehensive Overview

The compound 3-(2-methyl-2H-indazol-3-yl)-2-oxopropanoic acid (CAS No. 2229134-49-8) is a fascinating molecule with significant potential in the field of organic chemistry and drug discovery. This compound belongs to the class of indazole derivatives, which have garnered considerable attention due to their diverse biological activities and structural versatility. The indazole ring system, characterized by its fused benzene and pyrazole moieties, serves as a scaffold for various functional groups, making it a valuable structure in medicinal chemistry.

Recent studies have highlighted the importance of indazole derivatives in the development of novel therapeutic agents. For instance, research has shown that indazole-based compounds exhibit potent anti-inflammatory, anticancer, and antimicrobial properties. The substitution pattern on the indazole ring plays a crucial role in determining the biological activity of these compounds. In the case of 3-(2-methyl-2H-indazol-3-yl)-2-oxopropanoic acid, the methyl group at position 2 and the carboxylic acid group at position 3 contribute significantly to its unique chemical properties and bioavailability.

The synthesis of 3-(2-methyl-2H-indazol-3-yl)-2-oxopropanoic acid involves a multi-step process that typically begins with the preparation of the indazole core. This is followed by functionalization at specific positions to introduce the desired substituents. The introduction of the methyl group at position 2 and the carboxylic acid group at position 3 requires precise control over reaction conditions to ensure high yields and purity. Advanced synthetic techniques, such as microwave-assisted synthesis and catalytic hydrogenation, have been employed to optimize the synthesis of this compound.

From a biological standpoint, 3-(2-methyl-2H-indazol-3-yl)-2-oxopropanoic acid has shown promising results in preclinical studies. For example, it has demonstrated selective inhibition of certain kinases, which are key targets in cancer therapy. Additionally, this compound has exhibited anti-inflammatory activity by modulating cytokine production in vitro. These findings underscore its potential as a lead compound for drug development.

The structural flexibility of indazole derivatives allows for further modification to enhance their pharmacokinetic properties. For instance, the incorporation of additional substituents or functional groups can improve solubility, stability, and bioavailability. Researchers are actively exploring these possibilities to develop more effective therapeutic agents based on this scaffold.

In conclusion, 3-(2-methyl-2H-indazol-3-yl)-2-oxopropanoic acid represents a compelling example of how structural diversity can be harnessed to create innovative compounds with therapeutic potential. As research continues to uncover new applications and mechanisms of action for this compound, it is likely to play an increasingly important role in the field of medicinal chemistry.